6-(Indolin-1-ylmethyl)-3-(4-methoxyphenyl)thiazolo[2,3-c][1,2,4]triazole

• IUPAC Name: 6-(2,3-dihydroindol-1-ylmethyl)-3-(4-methoxyphenyl)-[1,3]thiazolo[2,3-c][1,2,4]triazole
• InChI: InChI=1S/C20H18N4OS/c1-25-16-8-6-15(7-9-16)19-21-22-20-24(19)13-17(26-20)12-23-11-10-14-4-2-3-5-18(14)23/h2-9,13H,10-12H2,1H3
• InChI Key: QSJQLDDCDAFCSM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN=C3N2C=C(S3)CN4CCC5=CC=CC=C54
• Molecular Formula: C20H18N4OS
• Molecular Weight: 362.4 g/mol

Description

6-(Indolin-1-ylmethyl)-3-(4-methoxyphenyl)thiazolo[2,3-c][1,2,4]triazole is a chemical compound that has gained attention due to its potential applications in scientific research. This compound is a triazole-based molecule that has a thiazole ring and an indole ring system. It has been reported to exhibit various biological activities, including anti-cancer, anti-inflammatory, and anti-microbial effects.

Scientific Research Applications

Antiproliferative Activity

• Thiazolo[3,2-b][1,2,4]triazoles have been investigated for their antiproliferative activity. For example, certain derivatives like 2-(2-Bromo-5-methoxyphenyl)-6-(3,4-dihydroxyphenyl)-1,3-thiazolo[3,2-b][1,2,4]triazole showed promising antiproliferative activity (Narayana, Raj, & Sarojini, 2010).

Antimicrobial Activity

• Functional derivatives of thiazolo[2,3-c][1,2,4]triazoles have been synthesized and evaluated for their antimicrobial potential. Some derivatives exhibited high bactericidal and fungicidal activities (Slivka et al., 2022).
• Other studies also highlighted the antimicrobial activity of thiazolo[3,2-b][1,2,4]triazoles, further emphasizing their potential as bactericidal and fungicidal agents (Saundane & Manjunatha, 2016).

Antioxidant Activities

• Some derivatives of thiazolo[3,2-b][1,2,4]triazoles have been synthesized and screened for their antioxidant activities. These compounds are structurally similar to the chemical and have shown promising results (Saundane & Manjunatha, 2016).

Anti-Inflammatory and Analgesic Properties

• Research has been conducted on thiazolo[3,2-b][1,2,4]triazole derivatives for their anti-inflammatory and analgesic properties. Some compounds demonstrated significant activity in this regard, offering potential for medical applications (Tozkoparan et al., 2001).

Anticancer Evaluation

• A study on new 5-substituted thiazolo[3,2-b][1,2,4]triazol-6-ones synthesized as possible anticancer agents showed that these compounds displayed anticancer activity on various human cancer cell lines (Lesyk et al., 2007).
• The anticancer activity of certain thiazolo[3,2-b][1,2,4]triazole derivatives was evaluated, indicating their potential effectiveness against specific types of cancer (Holota et al., 2021).